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Compound of Interest
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Cat. No.: B015551 Get Quote

An In-depth Technical Guide to Ethylphosphonic Dichloride

Abstract
Ethylphosphonic dichloride (CAS No: 1066-50-8), a highly reactive organophosphorus

compound, serves as a critical intermediate in the synthesis of a diverse range of

organophosphorus chemicals.[1] This document provides a comprehensive overview of its

physical and chemical properties, detailed experimental protocols for its synthesis and analysis,

and its key applications in research and development. It is intended for researchers, chemists,

and professionals in the fields of drug development and materials science who require a

technical understanding of this versatile reagent.

Physical and Chemical Properties
Ethylphosphonic dichloride is a colorless to light yellow liquid with a pungent odor.[1][2] It is

a dense, moisture-sensitive compound soluble in organic solvents like chloroform and

dichloromethane.[2][3] Its high reactivity, particularly with water, is a defining characteristic.[1]

[4]

Table 1: Physical and Chemical Properties of Ethylphosphonic Dichloride
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Property Value Source(s)

Molecular Formula C₂H₅Cl₂OP [2][5]

Linear Formula C₂H₅P(O)Cl₂

Molecular Weight 146.94 g/mol [5]

CAS Number 1066-50-8 [2]

EC Number 213-918-3 [2]

Appearance
Clear colorless to light yellow

liquid
[2]

Density 1.376 g/mL at 25 °C

Boiling Point 71-72 °C at 12 mmHg

Refractive Index n20/D 1.465

Solubility
Soluble in chloroform and

dichloromethane
[2][3]

InChI Key
OWGJXSYVHQEVHS-

UHFFFAOYSA-N
[2]

Canonical SMILES CCP(=O)(Cl)Cl [2]

Chemical Reactivity and Stability
Reactivity: Ethylphosphonic dichloride's reactivity is dominated by the two phosphorus-

chlorine bonds.[1] It reacts violently with water in a hydrolytic process to form ethylphosphonic

acid and corrosive hydrogen chloride (HCl) gas.[1][4][6][7] This moisture sensitivity

necessitates handling under anhydrous conditions.[2][4] It is incompatible with strong oxidizing

agents, alcohols, amines, and alkalis.[4][6]

Stability: The compound is stable under standard ambient conditions when kept dry.[8]

However, it is sensitive to moisture and heat.[4][8] Upon intense heating, it can form explosive

mixtures with air.[8]
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Hazardous Decomposition: In the event of a fire, ethylphosphonic dichloride can decompose

to produce toxic and corrosive gases, including carbon oxides (CO, CO₂), oxides of

phosphorus, and hydrogen chloride gas.[4][8]

Ethylphosphonic Dichloride
C₂H₅P(O)Cl₂

Ethylphosphonic Acid

Hydrolysis

Hydrogen Chloride (HCl)
(Corrosive Gas)

Hydrolysis

Water
(Moisture)
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Figure 1. Hydrolysis reaction of ethylphosphonic dichloride.

Experimental Protocols
Synthesis Methodologies
Several methods exist for the synthesis of ethylphosphonic dichloride. The choice of method

often depends on the available starting materials, desired purity, and scale of the reaction.

Method 1: Chlorination with Thionyl Chloride This is a common and effective method for

converting phosphonic acids or their esters into the corresponding dichloride.[9] Dialkyl

phosphonates can be reacted with thionyl chloride (SOCl₂), a powerful chlorinating agent, to

yield ethylphosphonic dichloride.[9] The reaction is often facilitated by a catalyst.[10]

Method 2: Chlorination with Oxalyl Chloride A detailed laboratory-scale synthesis can be

performed using oxalyl chloride, which acts as a milder chlorinating agent compared to thionyl

chloride.[9]

Protocol:

Rigorously dried ethylphosphonic acid is dissolved in dry tetrahydrofuran (THF).[9]

Pyridine is added dropwise to the solution at room temperature.[9]
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The flask is cooled to -78°C.[9]

Oxalyl chloride is added dropwise, resulting in the immediate formation of a precipitate

and slight gas evolution.[9]

The product, ethylphosphonic dichloride, is then isolated from the reaction mixture.

Starting Materials Chlorinating Agents

Ethylphosphonic Acid
or Dialkyl Ethylphosphonate

Reaction in
Anhydrous Solvent (e.g., THF)

Thionyl Chloride (SOCl₂)
or Oxalyl Chloride
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(Product)

Chlorination
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Figure 2. General synthesis workflow for ethylphosphonic dichloride.

Analytical Methods
The analysis of ethylphosphonic dichloride and its derivatives is crucial for purity

assessment and reaction monitoring. Due to the polarity of the parent acid, derivatization is

often required before analysis by gas chromatography.

Method: Gas Chromatography-Mass Spectrometry (GC-MS) GC-MS is a powerful technique

for analyzing the volatile derivatives of ethylphosphonic acid.[11]

Protocol for Derivatization and Analysis:
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Microsynthesis of Esters: In a vial, an appropriate alcohol is mixed with pyridine and a

10% solution of ethylphosphonic dichloride in n-hexane.[11]

The mixture is vortexed and heated at 60°C for 60 minutes to form the corresponding

ethylphosphonate esters.[11]

Extraction: Deionized water is added, and the mixture is shaken. Subsequently, n-hexane

is added, and the mixture is shaken again.[11]

The upper organic phase, containing the ester derivatives, is collected and dried over

anhydrous sodium sulfate.[11]

Analysis: The resulting standard solutions are analyzed by GC-MS, using either electron

ionization (EI) or chemical ionization (CI) modes.[11] CI, with methane as the reaction gas,

is particularly useful as it often produces protonated analyte molecules with high relative

intensities, aiding in identification.[11]

Applications in Research and Drug Development
Ethylphosphonic dichloride is not an end-product but a versatile building block for creating

more complex organophosphorus compounds.[9]

Synthesis of Organophosphorus Esters: It reacts with various alcohols or phenols to produce

a wide array of esters.[9] These esters have applications as:

Enzyme Inhibitors: Valuable tools for studying enzyme function and for the development of

new therapeutic agents.[9]

Flame Retardants: Used to impart fire-resistant properties to various materials.[9]

Plasticizers: Added to polymers to improve their flexibility and durability.[9]

Synthesis of Phosphonic Acids: Through hydrolysis, it yields ethylphosphonic acid, which can

be used as a chelating agent for metal ions or as a corrosion inhibitor.[9]

Synthesis of Phosphonates: It is a precursor for phosphonates, molecules containing a

stable phosphorus-carbon bond.[9] These have applications as:
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Nucleic Acid Analogs: Modified nucleotides containing phosphonate groups are used in

therapeutic research and to study nucleotide function.[9]

Biocatalysts: Certain phosphonates can catalyze biological reactions, offering potential in

biotechnology.[9]
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Figure 3. Synthetic applications of ethylphosphonic dichloride.

Safety and Hazards
Ethylphosphonic dichloride is a hazardous chemical that must be handled with extreme care

using appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[2]

Toxicity: It is classified as acutely toxic and is fatal if swallowed and toxic if inhaled or in

contact with skin.[2][5]

Corrosivity: It causes severe skin burns and eye damage.[2][4][5]

Handling: Work should be conducted in a well-ventilated area or outdoors.[2] Do not breathe

dust, fume, gas, mist, vapors, or spray.[2] Contaminated clothing should be removed
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immediately and washed before reuse.[2]

Storage: Store in a well-ventilated, locked-up place with the container tightly closed.[2] It is

moisture-sensitive and should be protected from exposure to water.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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